Cas no 21579-89-5 (1-Piperazinecarboxamide,N,N,4-trimethyl-)
21579-89-5 structure
Product Name:1-Piperazinecarboxamide,N,N,4-trimethyl-
CAS No:21579-89-5
MF:C8H17N3O
MW:171.240081548691
CID:249907
PubChem ID:116049
Update Time:2025-04-19
1-Piperazinecarboxamide,N,N,4-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperazinecarboxamide,N,N,4-trimethyl-
- N,N,4-trimethylpiperazine-1-carboxamide
- 1-Piperazinecarboxamide,N,N,4-trimethyl-(6CI,8CI)
- DTXSID10276173
- BDBM50498768
- 21579-89-5
- SCHEMBL6998058
- CHEMBL3622600
-
- Inchi: 1S/C8H17N3O/c1-9(2)8(12)11-6-4-10(3)5-7-11/h4-7H2,1-3H3
- InChI Key: OUVVCIBIGUCHRM-UHFFFAOYSA-N
- SMILES: O=C(N(C)C)N1CCN(C)CC1
Computed Properties
- Exact Mass: 171.13731
- Monoisotopic Mass: 171.137
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 26.8Ų
Experimental Properties
- PSA: 26.79
1-Piperazinecarboxamide,N,N,4-trimethyl- Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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